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Introduction
While a specific molecular probe with the formula C11H21IN2O2 is not prominently

documented in scientific literature for molecular imaging, this document provides

comprehensive application notes and protocols for a well-established and clinically significant

iodinated molecular probe, Ioflupane (¹²³I). Marketed as DaTscan™, Ioflupane (¹²³I) is a

radiopharmaceutical agent used for Single Photon Emission Computed Tomography (SPECT)

brain imaging to visualize striatal dopamine transporters (DAT).[1][2][3] It plays a crucial role in

the differential diagnosis of Parkinsonian syndromes (PS), such as Parkinson's disease (PD),

multiple system atrophy (MSA), and progressive supranuclear palsy (PSP), by helping to

distinguish them from essential tremor.[1][4][5] Additionally, it is used in the evaluation of

suspected dementia with Lewy bodies (DLB).[1][4]

Ioflupane is a cocaine analog that binds with high affinity to presynaptic dopamine transporters.

[2][4][6] The attached Iodine-123 (¹²³I) is a gamma-emitting radionuclide with a half-life of 13.2

hours and a photon energy of 159 keV, making it suitable for SPECT imaging.[4][7] Following

intravenous administration, Ioflupane (¹²³I) crosses the blood-brain barrier and binds to DAT in
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the striatum.[4] A reduction in the density of these transporters, which is a hallmark of

neurodegenerative Parkinsonian syndromes, can be visualized and quantified.[8][9]

Quantitative Data Summary
The following tables summarize key quantitative data for the use of Ioflupane (¹²³I) as a

molecular imaging agent.

Table 1: Physical and Radiochemical Properties of Ioflupane (¹²³I)

Property Value

Molecular Formula C18H23FINO2[10]

Radionuclide Iodine-123 (¹²³I)[4]

Half-life of ¹²³I 13.2 hours[4][7]

Photon Energy 159 keV[4][7]

Recommended Dosage 111–185 MBq (3–5 mCi)[1][4][11]

Table 2: Key Parameters for Clinical Imaging Protocol

Parameter Recommendation

Patient Preparation
Thyroid blockade (e.g., 100 mg potassium

iodide) 1 hour prior to injection[1][3][12]

Route of Administration
Slow intravenous injection (over at least 20

seconds)[4][11]

Time to Imaging 3 to 6 hours post-injection[1][4][11]

Imaging Modality
Single Photon Emission Computed Tomography

(SPECT)[1][4]

Collimator Low-energy, high-resolution[4][5]

Angular Sampling Minimum of 120 views over 360 degrees[4][5]
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Table 3: Reported Adverse Events from Clinical Trials

Adverse Event Frequency in Clinical Trials

Headache 4%[13][14]

Nausea 2%[13][14]

Dizziness/Vertigo 2%[11][13][14]

Nasopharyngitis 1%[13][14]

Injection Site Hematoma 1%[13][14]

Dry Mouth <1%[11]

Serious Adverse Events
4% (most considered unrelated to DaTscan)[13]

[15]

Signaling Pathway and Mechanism of Action
Ioflupane (¹²³I) targets the dopamine transporter (DAT), a key protein in the regulation of

dopamine levels in the synaptic cleft. The following diagram illustrates the mechanism of

action.
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Caption: Mechanism of Ioflupane (¹²³I) binding to the dopamine transporter.

Experimental Protocols
Protocol 1: Patient Preparation and Administration of
Ioflupane (¹²³I)
Objective: To ensure patient safety and optimal imaging quality.

Materials:

Ioflupane (¹²³I) injection, solution

Thyroid-blocking agent (e.g., potassium iodide oral solution or potassium perchlorate)[1]
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Sterile saline flush

Intravenous cannula and administration set

Procedure:

Patient Screening: Obtain a thorough medical history, including current medications. A list of

potentially interfering drugs is provided in Table 4. These medications should be discontinued

for at least 5 half-lives before imaging, with the approval of the prescribing physician.[3]

Thyroid Blockade: Administer a thyroid-blocking agent orally at least 1 hour before the

injection of Ioflupane (¹²³I) to minimize thyroid uptake of free radioiodine.[1][3]

Dose Preparation: Measure the patient dose using a suitable radioactivity calibration system

immediately before administration. The recommended dose is 111-185 MBq (3-5 mCi).[1][4]

Administration: Administer Ioflupane (¹²³I) via a slow intravenous injection over a period of at

least 20 seconds.[4][11] Follow the injection with a saline flush to ensure the full dose is

delivered.[4][11]

Post-injection Monitoring: Monitor the patient for any immediate adverse reactions, such as

hypersensitivity.[3][11]

Table 4: Medications with Potential to Interfere with DaTscan Imaging

Drug Class Examples

Dopamine Transporter Inhibitors

Amoxapine, Amphetamine, Benztropine,

Bupropion, Cocaine, Mazindol,

Methylphenidate, Phentermine, Selegiline[1][3]

Serotonin Reuptake Inhibitors Sertraline, Citalopram, Paroxetine[1][3]

Other
Buspirone, Norephedrine,

Phenylpropanolamine[1][3]

Protocol 2: SPECT Image Acquisition and Processing
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Objective: To acquire high-quality SPECT images of the striatal dopamine transporters.

Materials:

SPECT gamma camera system

Low-energy, high-resolution collimator[4]

Headrest for patient immobilization

Image processing software

Procedure:

Imaging Time: Begin SPECT imaging 3 to 6 hours after the injection of Ioflupane (¹²³I).[1][4]

[11]

Patient Positioning: Position the patient comfortably on the imaging table with their head in a

headrest to minimize movement. The circular orbit of the camera should be as small as

possible.[4]

Acquisition Parameters:

Set the photopeak to 159 keV with a ±10% energy window.[4]

Perform a 360-degree circular orbit.[16]

Acquire a minimum of 120 views.[4][5]

Use a 128 x 128 matrix.[16]

Image Reconstruction: Reconstruct the acquired projection data using standard filtered back-

projection or iterative reconstruction algorithms.

Image Analysis:

Visual Interpretation: Assess the images visually for the characteristic "comma" or

"crescent" shape of the striatum in healthy individuals. In patients with Parkinsonian
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syndromes, a reduction or absence of signal, particularly in the putamen, is observed.[4]

Semi-quantitative Analysis: Calculate the striatal binding ratio (SBR) by comparing the

activity in the striatum to a reference region with low DAT concentration (e.g., the occipital

cortex).[11] The formula is: SBR = (Mean counts in striatal ROI - Mean counts in

background ROI) / Mean counts in background ROI[11]

Experimental Workflow and Logic Diagrams
The following diagrams illustrate the overall experimental workflow and the diagnostic logic for

using Ioflupane (¹²³I).
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DaTscan Experimental Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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